Cas no 413626-90-1 (7-Oxo-2,2,12,12-tetramethyltridecanedioic acid diethyl ester)

• Product Name: 7-Oxo-2,2,12,12-tetramethyltridecanedioic acid diethyl ester
• CAS No: 413626-90-1
• MF: C₂₁H₃₈O₅
• MW: 370.52342748642
• CID: 2635249
• PubChem ID: 11726659
• Update Time: 2025-04-21

7-Oxo-2,2,12,12-tetramethyltridecanedioic acid diethyl ester Chemical and Physical Properties

Names and Identifiers

• YMIGBZCDNMUJIH-UHFFFAOYSA-N
• 2,2,12,12-tetramethyl-7-oxo-tridecanedioic acid diethyl ester
• 413626-90-1
• DB-091380
• SCHEMBL185905
• 7-Oxo-2,2,12,12-tetramethyltridecanedioic acid diethyl ester

• Inchi： 1S/C21H38O5/c1-7-25-18(23)20(3,4)15-11-9-13-17(22)14-10-12-16-21(5,6)19(24)26-8-2/h7-16H2,1-6H3
• InChI Key： YMIGBZCDNMUJIH-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(C)CCCCC(CCCCC(C(=O)OCC)(C)C)=O)=O

Computed Properties

• Exact Mass: 370.27192431Da
• Monoisotopic Mass: 370.27192431Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 69.7Ų